N-[5-(5-chloro-1,3-benzoxazol-2-yl)-2-methylphenyl]-3,4,5-triethoxybenzamide

• IUPAC Name: N-[5-(5-chloro-1,3-benzoxazol-2-yl)-2-methylphenyl]-3,4,5-triethoxybenzamide
• InChI: InChI=1S/C27H27ClN2O5/c1-5-32-23-13-18(14-24(33-6-2)25(23)34-7-3)26(31)29-20-12-17(9-8-16(20)4)27-30-21-15-19(28)10-11-22(21)35-27/h8-15H,5-7H2,1-4H3,(H,29,31)
• InChI Key: OPYWNQUULGAQIG-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC(=CC(=C1OCC)OCC)C(=O)NC2=C(C=CC(=C2)C3=NC4=C(O3)C=CC(=C4)Cl)C
• Molecular Formula: C27H27ClN2O5
• Molecular Weight: 495.0 g/mol

Description

N-[5-(5-chloro-1,3-benzoxazol-2-yl)-2-methylphenyl]-3,4,5-triethoxybenzamide, also known as BCTC, is a synthetic compound that is widely used in scientific research. BCTC is a potent and selective antagonist of the transient receptor potential cation channel subfamily V member 1 (TRPV1), which is a non-selective cation channel that is activated by noxious stimuli such as heat, acid, and capsaicin.

Mechanism of Action

N-[5-(5-chloro-1,3-benzoxazol-2-yl)-2-methylphenyl]-3,4,5-triethoxybenzamide acts as a competitive antagonist of TRPV1, binding to the channel and preventing its activation by noxious stimuli such as heat, acid, and capsaicin. By blocking TRPV1 activation, N-[5-(5-chloro-1,3-benzoxazol-2-yl)-2-methylphenyl]-3,4,5-triethoxybenzamide can reduce pain, inflammation, and other physiological responses associated with TRPV1 activation.
Biochemical and Physiological Effects
N-[5-(5-chloro-1,3-benzoxazol-2-yl)-2-methylphenyl]-3,4,5-triethoxybenzamide has been shown to have a number of biochemical and physiological effects in animal models and human studies. In animal models, N-[5-(5-chloro-1,3-benzoxazol-2-yl)-2-methylphenyl]-3,4,5-triethoxybenzamide has been shown to reduce pain and inflammation in various models of acute and chronic pain, including neuropathic pain, inflammatory pain, and cancer pain. N-[5-(5-chloro-1,3-benzoxazol-2-yl)-2-methylphenyl]-3,4,5-triethoxybenzamide has also been shown to reduce hyperthermia in animal models, suggesting a potential role in thermoregulation. In human studies, N-[5-(5-chloro-1,3-benzoxazol-2-yl)-2-methylphenyl]-3,4,5-triethoxybenzamide has been shown to reduce capsaicin-induced pain and itch, and may have potential therapeutic applications in conditions such as chronic pain, itch, and pruritus.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-[5-(5-chloro-1,3-benzoxazol-2-yl)-2-methylphenyl]-3,4,5-triethoxybenzamide in lab experiments is its potency and selectivity for TRPV1. N-[5-(5-chloro-1,3-benzoxazol-2-yl)-2-methylphenyl]-3,4,5-triethoxybenzamide has been shown to be a highly potent and selective antagonist of TRPV1, with minimal off-target effects. This makes it an ideal tool for studying the role of TRPV1 in various physiological and pathological processes. However, one limitation of using N-[5-(5-chloro-1,3-benzoxazol-2-yl)-2-methylphenyl]-3,4,5-triethoxybenzamide in lab experiments is its relatively short half-life, which may limit its efficacy in some experimental settings.

Future Directions

There are several future directions for research on N-[5-(5-chloro-1,3-benzoxazol-2-yl)-2-methylphenyl]-3,4,5-triethoxybenzamide and TRPV1. One area of interest is the potential therapeutic applications of TRPV1 antagonists in chronic pain, itch, and pruritus. N-[5-(5-chloro-1,3-benzoxazol-2-yl)-2-methylphenyl]-3,4,5-triethoxybenzamide and other TRPV1 antagonists may have potential as novel analgesics and antipruritics, and further research is needed to explore their efficacy and safety in human studies. Another area of interest is the role of TRPV1 in other physiological and pathological processes, such as inflammation, thermoregulation, and cancer. N-[5-(5-chloro-1,3-benzoxazol-2-yl)-2-methylphenyl]-3,4,5-triethoxybenzamide and other TRPV1 antagonists may have potential as therapeutic agents in these conditions, and further research is needed to explore their mechanisms of action and potential therapeutic applications.

Synthesis Methods

N-[5-(5-chloro-1,3-benzoxazol-2-yl)-2-methylphenyl]-3,4,5-triethoxybenzamide can be synthesized using a multi-step process involving the reaction of 5-chloro-2-aminobenzoic acid with 2-nitrobenzaldehyde to form 5-chloro-2-(2-nitrobenzylamino)benzoic acid. This compound is then reduced to 5-chloro-2-(2-aminobenzylamino)benzoic acid, which is subsequently coupled with 2-methyl-5-nitrophenylboronic acid to form the final product, N-[5-(5-chloro-1,3-benzoxazol-2-yl)-2-methylphenyl]-3,4,5-triethoxybenzamide.

Scientific Research Applications

N-[5-(5-chloro-1,3-benzoxazol-2-yl)-2-methylphenyl]-3,4,5-triethoxybenzamide is widely used in scientific research to study the role of TRPV1 in various physiological and pathological processes. TRPV1 is known to play a key role in pain sensation, inflammation, and thermoregulation, and N-[5-(5-chloro-1,3-benzoxazol-2-yl)-2-methylphenyl]-3,4,5-triethoxybenzamide has been shown to be a potent and selective antagonist of this channel. N-[5-(5-chloro-1,3-benzoxazol-2-yl)-2-methylphenyl]-3,4,5-triethoxybenzamide has been used to study the role of TRPV1 in various animal models of pain, inflammation, and thermoregulation, and has also been used in human studies to investigate the potential therapeutic applications of TRPV1 antagonists.